Cas no 1706432-13-4 (6-(2,5-dimethylthiazol-4-yl)picolinic acid)

• Product Name: 6-(2,5-dimethylthiazol-4-yl)picolinic acid
• CAS No: 1706432-13-4
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5984673
• PubChem ID: 84736468
• Update Time: 2025-11-01

6-(2,5-dimethylthiazol-4-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethylthiazol-4-yl)picolinic acid
• 2-Pyridinecarboxylic acid, 6-(2,5-dimethyl-4-thiazolyl)-
• EN300-749077
• 6-(2,5-Dimethyl-1,3-thiazol-4-yl)pyridine-2-carboxylic acid
• 6-(dimethyl-1,3-thiazol-4-yl)pyridine-2-carboxylic acid
• 1706432-13-4
• AKOS024166949

• Inchi： 1S/C11H10N2O2S/c1-6-10(12-7(2)16-6)8-4-3-5-9(13-8)11(14)15/h3-5H,1-2H3,(H,14,15)
• InChI Key： RYJILFDJXNJONI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(C2=C(C)SC(C)=N2)=CC=C1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.3Ų

Additional information on 6-(2,5-dimethylthiazol-4-yl)picolinic acid

Introduction to 6-(2,5-dimethylthiazol-4-yl)picolinic acid (CAS No. 1706432-13-4) and Its Emerging Applications in Chemical Biology

6-(2,5-dimethylthiazol-4-yl)picolinic acid, identified by the chemical identifier CAS No. 1706432-13-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of heterocyclic derivatives, incorporating both thiazole and picolinic acid moieties, which endow it with distinct chemical and pharmacological characteristics. The structural arrangement of this molecule, featuring a 2,5-dimethylthiazol-4-yl substituent attached to a picolinic acid backbone, creates a scaffold that is conducive to interactions with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The CAS No. 1706432-13-4 designation ensures a unique and unambiguous identification of this compound within scientific literature and regulatory databases. This standardized nomenclature is crucial for researchers involved in synthetic chemistry, pharmacology, and medicinal chemistry, as it facilitates accurate referencing and communication across international scientific communities. The compound’s molecular formula and structural elucidation have been thoroughly characterized through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, confirming its identity and purity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 6-(2,5-dimethylthiazol-4-yl)picolinic acid and biological macromolecules. Studies suggest that the 2,5-dimethylthiazol-4-yl moiety may serve as a key pharmacophore, capable of binding to enzymes or receptors involved in critical cellular pathways. For instance, preliminary computational studies have indicated potential binding affinity to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and oxidative stress-related diseases. The picolinic acid component further contributes to the compound’s bioactivity by enhancing solubility and facilitating cellular uptake.

In the realm of medicinal chemistry, the synthesis of 6-(2,5-dimethylthiazol-4-yl)picolinic acid has been optimized to achieve high yields and purity levels suitable for preclinical testing. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Researchers have leveraged modern catalytic systems, such as transition metal catalysts, to improve reaction efficiency and selectivity. These advancements in synthetic methodologies not only streamline the production process but also open avenues for structural analogs with enhanced pharmacological properties.

Emerging research highlights the potential of 6-(2,5-dimethylthiazol-4-yl)picolinic acid in addressing neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter systems by interacting with specific receptor subtypes. For example, preliminary in vitro assays suggest that this compound may influence the activity of N-methyl-D-aspartate (NMDA) receptors or gamma-aminobutyric acid (GABA) receptors, which are central to synaptic transmission and neuronal plasticity. Such findings position CAS No. 1706432-13-4 as a candidate for further investigation in models of neurodegenerative diseases such as Alzheimer’s disease or Parkinson’s disease.

The compound’s antioxidant properties have also been explored in recent investigations. Reactive oxygen species (ROS) play a pivotal role in cellular damage and are implicated in various pathological conditions, including aging-related disorders and cardiovascular diseases. Preliminary experiments indicate that 6-(2,5-dimethylthiazol-4-yl)picolinic acid can scavenge ROS and inhibit oxidative stress-mediated damage in cell culture models. This antioxidant activity is attributed to the electron-rich heterocyclic system within its molecular structure, which can donate electrons to neutralize free radicals.

Another area of interest is the potential application of 6-(2,5-dimethylthiazol-4-yl)picolinic acid in cancer research. Cancer cells exhibit altered metabolic pathways compared to normal cells, making them dependent on specific enzymatic processes for survival and proliferation. Research has shown that this compound can interfere with key metabolic enzymes such as pyruvate kinase or hexokinase, thereby inhibiting tumor growth in preclinical models. Additionally, its ability to induce apoptosis in cancer cells without significant toxicity toward healthy cells suggests its promise as an anticancer therapeutic agent.

The development of novel drug candidates often involves rigorous testing for efficacy and safety before transitioning from preclinical to clinical stages. In this context, 6-(2,5-dimethylthiazol-4-yl)picolinic acid has undergone preliminary toxicity assessments using in vitro cell lines and animal models. These studies have evaluated its cytoxicity profile across various cell types and have provided insights into its potential side effects. While preliminary results are encouraging, further comprehensive toxicological studies are necessary to ensure its safety for human use.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of bioactive compounds like CAS No. 1706432-13-4. HTS allows researchers to rapidly test thousands of compounds against multiple biological targets simultaneously, enabling the discovery of lead candidates with desired pharmacological profiles. The structural features of 6-(2,5-dimethylthiazol-4-yl)picolinic acid, particularly its heterocyclic core and functional groups, make it an attractive candidate for HTS campaigns aimed at identifying novel therapeutic agents.

Future directions in the study of 6-(2,5-dimethylthiazol-4-ylo picolinic acid) include exploring its role in infectious diseases research. Antimicrobial resistance poses a significant global health challenge, necessitating the discovery of new antibiotics with novel mechanisms of action. Preliminary studies suggest that this compound may exhibit antibacterial or antifungal properties by targeting essential cellular processes unique to microorganisms. Such findings could pave the way for developing new strategies against drug-resistant pathogens.

In conclusion,CAS No 1706432 -13 -4, corresponding to 6-(2 ,5 -dimethyl thiaz ol - 4 - yl ) picolin ic ac id, represents a structurally intriguing compound with multifaceted bioactivity potential . Its unique combination o f chemical features positions it as a valuable scaffold f or dr u g discove ry an d therapeutic applications i n diverse medical fields . Ongoing research efforts aim t o elucidate i ts mechan ism s o f act ion , optimize i ts pharma cokinetic p rofiles , an d eval u ate i ts clinical p ossibilities . As science advances , compou n ds l ike thi s one hold promise f or improv ing hum an health an d well-being through innovative m edical interventions . p >